Cas no 668477-14-3 (4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester)

• Product Name: 4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester
• CAS No: 668477-14-3
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 1718858
• PubChem ID: 68617756
• Update Time: 2025-04-21

4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester
• Methyl 2-[4-(1-methylethyl)phenyl]-4-thiazoleacetate
• SCHEMBL3373937
• AKOS017259594
• DTXSID601217567
• 668477-14-3
• [2-(4-isopropyl-phenyl)-thiazol-4-yl]-acetic acid methyl ester
• XNZMFRZTYQHFQS-UHFFFAOYSA-N

• Inchi： 1S/C15H17NO2S/c1-10(2)11-4-6-12(7-5-11)15-16-13(9-19-15)8-14(17)18-3/h4-7,9-10H,8H2,1-3H3
• InChI Key： XNZMFRZTYQHFQS-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OC)N=C1C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19